molecular formula C17H16FN3O2S B8540675 6-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-4-(4-fluoro-2-methylphenyl)pyridine-3-carbonitrile CAS No. 873443-72-2

6-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-4-(4-fluoro-2-methylphenyl)pyridine-3-carbonitrile

Cat. No.: B8540675
CAS No.: 873443-72-2
M. Wt: 345.4 g/mol
InChI Key: XMBFGBOPRCSBRS-UHFFFAOYSA-N
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Description

6-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-4-(4-fluoro-2-methylphenyl)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C17H16FN3O2S and its molecular weight is 345.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

873443-72-2

Molecular Formula

C17H16FN3O2S

Molecular Weight

345.4 g/mol

IUPAC Name

6-(1,1-dioxo-1,4-thiazinan-4-yl)-4-(4-fluoro-2-methylphenyl)pyridine-3-carbonitrile

InChI

InChI=1S/C17H16FN3O2S/c1-12-8-14(18)2-3-15(12)16-9-17(20-11-13(16)10-19)21-4-6-24(22,23)7-5-21/h2-3,8-9,11H,4-7H2,1H3

InChI Key

XMBFGBOPRCSBRS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)F)C2=CC(=NC=C2C#N)N3CCS(=O)(=O)CC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 300-mL Parr bottle charged with crude 2-chloro-3-cyano-4-(4-fluoro-2-methylphenyl)-6-(1,1-dioxo-thiomorpholin-4-yl)pyridine (19.86 g, 52.29 mmol), 10.9 mL (7.94 g, 78.4 mmol, 1.50 equiv) of triethylamine, 220 mg Pd(OH)2 or 1.62 g (1.57 mmol, 3.0 mol %) of 20% palladium hydroxide on carbon [Pearlman's catalyst, 32.2% LOD] and 100 mL of dry DMF. The mixture was stirred at 25° C. and 48.9–43.2 psi of H2 for 25.5 hours. The pressure was vented, and the mixture was filtered through a 5.0 g pad of cellulose. The cellulose pad was washed with 10 mL of DMF. Water (400 mL) was added to the filtrate and the resulting mixture was stirred for 30 minutes. The precipitate was filtered, washed several times with H2O, and dried to afford 17.52 g (97.0%) of 5-cyano-4-(4-fluoro-2-methylphenyl)-2-(1,1-dioxo-thiomorphlin-4-yl)pyridine as a slightly grey solid (97% conversion).
Quantity
10.9 mL
Type
reactant
Reaction Step One
Quantity
220 mg
Type
catalyst
Reaction Step One
Quantity
1.62 g
Type
catalyst
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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